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Compound of Interest

Compound Name: Ammonium lactate

Cat. No.: B1194391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium lactate
in various organic solvents. Due to its role as an active pharmaceutical ingredient and its use in

various formulations, understanding its solubility characteristics is crucial for process

development, formulation design, and analytical method development. This document

summarizes available solubility data, details experimental protocols for solubility determination,

and provides a visual representation of a general experimental workflow.

Overview of Ammonium Lactate Solubility
Ammonium lactate is an ammonium salt of lactic acid, existing as a white solid or a liquid

solution. Its solubility is a critical parameter influencing its absorption, bioavailability, and the

manufacturing processes of its formulations. While highly soluble in water, its solubility in

organic solvents varies significantly.

Qualitative Solubility
Based on available literature, the qualitative solubility of ammonium lactate in a range of

common organic solvents is summarized below. This information is essential for initial solvent

screening and selection in drug development and manufacturing processes.

Table 1: Qualitative Solubility of Ammonium Lactate in Various Solvents
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Solvent Classification Solvent Solubility Description

Protic Solvents Water Soluble[1]

Glycerol Soluble

95% Ethanol Soluble

Methanol Slightly Soluble

Ethyl Alcohol Practically Insoluble

n-Propyl Alcohol Practically Insoluble

Isopropyl Alcohol Practically Insoluble

n-Butyl Alcohol Practically Insoluble

Aprotic Solvents Ether Practically Insoluble

Acetone Practically Insoluble

Ethyl Acetate Practically Insoluble

Acetonitrile
(Used as an anti-solvent for

precipitation from ethanol)

Note: "Practically Insoluble" suggests that the solubility is very low, but not necessarily zero.

The term "soluble" indicates a significant degree of dissolution, while "slightly soluble" implies

limited dissolution.

Quantitative Solubility Data
Despite a thorough literature search, specific quantitative solubility data for ammonium lactate
in organic solvents (e.g., in g/100 mL at specified temperatures) is not readily available in

publicly accessible documents. The lack of standardized quantitative data highlights an area for

future research to support formulation and process development more effectively.

Experimental Protocols for Solubility Determination
The determination of the solubility of a compound like ammonium lactate in organic solvents

can be performed using several established analytical techniques. The choice of method often
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depends on the desired accuracy, the properties of the solute and solvent, and the available

instrumentation. Below are detailed methodologies for key experimental approaches.

Gravimetric Method
The gravimetric method is a fundamental and straightforward technique for determining

solubility. It relies on the direct measurement of the mass of the solute dissolved in a saturated

solution.

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of ammonium lactate to a known volume of the selected organic

solvent in a sealed container (e.g., a screw-capped flask).

Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached. A thermostatically controlled shaker or magnetic stirrer is

recommended.

After equilibration, allow the solution to stand undisturbed at the same temperature to let

the excess solid settle.

Sample Withdrawal and Filtration:

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to avoid temperature-induced precipitation or dissolution.

Filter the solution through a fine-porosity filter (e.g., a 0.45 µm syringe filter) to remove any

undissolved solid particles.

Solvent Evaporation and Weighing:

Transfer a precise volume of the clear, saturated filtrate to a pre-weighed, dry evaporating

dish.

Evaporate the solvent under controlled conditions (e.g., in a fume hood, on a water bath,

or in a vacuum oven at a temperature that does not cause decomposition of the
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ammonium lactate).

Once the solvent is completely removed, dry the residue to a constant weight in an oven

at an appropriate temperature.

Cool the dish in a desiccator and weigh it accurately.

Calculation of Solubility:

The mass of the dissolved ammonium lactate is the difference between the final weight

of the dish with the residue and the initial weight of the empty dish.

Solubility is then expressed in terms of mass of solute per volume or mass of solvent (e.g.,

g/100 mL or g/100 g).

High-Performance Liquid Chromatography (HPLC)
Method
The HPLC method is a more sensitive and specific technique for determining the concentration

of a solute in a saturated solution, especially when dealing with complex mixtures or low

solubility.

Methodology:

Preparation of a Saturated Solution:

Follow the same procedure as described in the gravimetric method (Section 2.1, step 1) to

prepare a saturated solution of ammonium lactate in the organic solvent of interest.

Sample Preparation for Analysis:

Withdraw a known volume of the clear, saturated supernatant after allowing the excess

solid to settle.

Filter the sample through a suitable syringe filter (e.g., 0.45 µm PTFE for organic solvents)

to remove any particulate matter.
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Dilute the filtered sample accurately with a suitable solvent (usually the mobile phase) to a

concentration that falls within the linear range of the HPLC calibration curve.

HPLC Analysis:

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a suitable detector (e.g., a UV detector or a refractive index detector, depending

on the chromophoric properties of ammonium lactate and the solvent).

Chromatographic Conditions:

Column: A suitable reversed-phase column (e.g., C18) is often used.

Mobile Phase: A mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile

or methanol). The composition should be optimized to achieve good peak shape and

retention for ammonium lactate.

Flow Rate: Typically 1.0 mL/min.

Injection Volume: A fixed volume, typically 10-20 µL.

Detection: Wavelength selection for the UV detector should be at the absorbance

maximum of ammonium lactate if applicable, or a refractive index detector can be

used.

Calibration: Prepare a series of standard solutions of ammonium lactate of known

concentrations in the same diluent as the sample. Inject these standards to construct a

calibration curve by plotting peak area versus concentration.

Calculation of Solubility:

Inject the diluted sample solution into the HPLC system and determine the peak area

corresponding to ammonium lactate.

Using the calibration curve, determine the concentration of ammonium lactate in the

diluted sample.
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Calculate the original concentration in the saturated solution by taking into account the

dilution factor. This concentration represents the solubility.

Visualizing the Experimental Workflow
The following diagrams illustrate the logical flow of the experimental protocols for determining

the solubility of ammonium lactate.
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Preparation of Saturated Solution

Gravimetric Analysis

Calculation

Add excess ammonium lactate to solvent

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw and filter a known volume of supernatant

Transfer to a pre-weighed evaporating dish

Evaporate solvent completely

Dry residue to a constant weight

Weigh the dish with residue

Calculate mass of dissolved ammonium lactate

Express solubility (e.g., g/100 mL)

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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Preparation of Saturated Solution

HPLC Analysis

Calculation

Add excess ammonium lactate to solvent

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw, filter, and dilute a known volume of supernatant

Inject standards and sample into HPLC

Prepare calibration standards

Determine peak area for ammonium lactate

Determine concentration from calibration curve

Calculate original concentration (solubility)

Click to download full resolution via product page

Caption: Workflow for HPLC-based Solubility Determination.
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Conclusion
This technical guide provides a summary of the known solubility of ammonium lactate in

organic solvents and details the experimental protocols for its determination. While qualitative

data offers a useful starting point for solvent selection, the lack of quantitative data in the

literature presents a significant knowledge gap. The detailed gravimetric and HPLC

methodologies provided herein offer robust frameworks for researchers and drug development

professionals to generate the specific, high-quality solubility data required for their applications.

The accompanying workflows provide a clear visual guide for implementing these experimental

procedures. Further research to quantify the solubility of ammonium lactate in a broader

range of pharmaceutically relevant organic solvents at various temperatures is highly

encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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